Cas no 101869-79-8 (2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one)

• Product Name: 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one
• CAS No: 101869-79-8
• MF: C₉H₆Cl₂N₂OS
• MW: 261.1277384758
• MDL: MFCD03721562
• CID: 3159447
• PubChem ID: 135491548
• Update Time: 2025-06-10

2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2,5-dichlorophenyl)imino]-1,3-thiazolidin-4-one
• 2-(2,5-dichloroanilino)-1,3-thiazol-4-one
• 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one
• CHEMBL1463063
• STK350594
• 101869-79-8
• MLS000088277
• HMS2463O18
• AKOS027461322
• AKOS000312927
• SDCCGMLS-0064425.P001
• 2-[(2,5-dichlorophenyl)imino]-1,3-thiazolidin-4-one
• SCHEMBL13931540
• BBL040520
• EN300-230514
• AKOS030240321
• SMR000072520

• MDL： MFCD03721562
• Inchi： 1S/C9H6Cl2N2OS/c10-5-1-2-6(11)7(3-5)12-9-13-8(14)4-15-9/h1-3H,4H2,(H,12,13,14)
• InChI Key： LHANLZRXZZOVIX-UHFFFAOYSA-N
• SMILES： S1CC(=O)N=C1NC1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 259.9577894Da
• Monoisotopic Mass: 259.9577894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one

Research Brief on 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one (CAS: 101869-79-8): Recent Advances and Applications

The compound 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one (CAS: 101869-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one as a versatile scaffold in the design of novel bioactive molecules. Its thiazolidinone core, coupled with the dichlorophenyl moiety, has been shown to exhibit a range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against bacterial enzymes, suggesting its potential as a lead compound for antibiotic development.

In addition to its antimicrobial properties, research has also explored the compound's mechanism of action in cancer cell lines. A recent in vitro study revealed that 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one induces apoptosis in human leukemia cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were further corroborated by molecular docking studies, which identified strong interactions between the compound and critical protein targets involved in cell proliferation and survival.

The synthesis and optimization of 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one derivatives have also been a focal point of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported a streamlined synthetic route that improves yield and purity, facilitating further pharmacological evaluation. Structural-activity relationship (SAR) studies have identified key modifications that enhance bioavailability and target specificity, paving the way for the development of next-generation therapeutics.

Despite these promising advances, challenges remain in translating these findings into clinical applications. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. However, the growing body of evidence underscores the potential of 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one as a valuable tool in drug discovery and a candidate for further development in targeted therapies.

In conclusion, the latest research on 2-(2,5-dichlorophenyl)imino-1,3-thiazolidin-4-one (CAS: 101869-79-8) highlights its multifaceted role in medicinal chemistry. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a promising candidate for future therapeutic applications. Continued exploration of its mechanisms and optimization of its derivatives will be critical in unlocking its full potential in the treatment of various diseases.